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  3. 6-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-(2-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
6-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-(2-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one 6-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-(2-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0873411
InChI: InChI=1S/C25H20BrN5OS/c1-14-7-4-5-10-20(14)24-29-31-22(27)21(23(32)28-25(31)33-24)12-17-11-15(2)30(16(17)3)19-9-6-8-18(26)13-19/h4-13,27H,1-3H3/b21-12-,27-22?
SMILES: CC1=CC=CC=C1C2=NN3C(=N)C(=CC4=C(N(C(=C4)C)C5=CC(=CC=C5)Br)C)C(=O)N=C3S2
Molecular Formula: C25H20BrN5OS
Molecular Weight: 518.4 g/mol

6-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-(2-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0873411

Molecular Formula: C25H20BrN5OS

Molecular Weight: 518.4 g/mol

* For research use only. Not for human or veterinary use.

6-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-(2-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C25H20BrN5OS
Molecular Weight 518.4 g/mol
IUPAC Name (6Z)-6-[[1-(3-bromophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-5-imino-2-(2-methylphenyl)-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C25H20BrN5OS/c1-14-7-4-5-10-20(14)24-29-31-22(27)21(23(32)28-25(31)33-24)12-17-11-15(2)30(16(17)3)19-9-6-8-18(26)13-19/h4-13,27H,1-3H3/b21-12-,27-22?
Standard InChI Key QIOHASBCSJFNPG-CJSRDQHASA-N
Isomeric SMILES CC1=CC=CC=C1C2=NN3C(=N)/C(=C/C4=C(N(C(=C4)C)C5=CC(=CC=C5)Br)C)/C(=O)N=C3S2
SMILES CC1=CC=CC=C1C2=NN3C(=N)C(=CC4=C(N(C(=C4)C)C5=CC(=CC=C5)Br)C)C(=O)N=C3S2
Canonical SMILES CC1=CC=CC=C1C2=NN3C(=N)C(=CC4=C(N(C(=C4)C)C5=CC(=CC=C5)Br)C)C(=O)N=C3S2

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